Cas no 1804939-08-9 (Ethyl 3,4-dibromo-2,6-difluorophenylacetate)

• Product Name: Ethyl 3,4-dibromo-2,6-difluorophenylacetate
• CAS No: 1804939-08-9
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4706547
• Update Time: 2025-07-22

Ethyl 3,4-dibromo-2,6-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dibromo-2,6-difluorophenylacetate
• Ethyl 3,4-dibromo-2,6-difluorophenylacetate

• Inchi： 1S/C10H8Br2F2O2/c1-2-16-8(15)3-5-7(13)4-6(11)9(12)10(5)14/h4H,2-3H2,1H3
• InChI Key： CXUHSUKQUDVNBT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1F)CC(=O)OCC)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,4-dibromo-2,6-difluorophenylacetate

Ethyl 3,4-dibromo-2,6-difluorophenylacetate (CAS No. 1804939-08-9): A Comprehensive Overview in Modern Chemical Research

Ethyl 3,4-dibromo-2,6-difluorophenylacetate, identified by its CAS number 1804939-08-9, is a significant compound in the realm of chemical and pharmaceutical research. This organofluorine derivative features a unique structural configuration that has garnered attention for its potential applications in drug development and material science. The presence of both bromo and fluoro substituents on a phenyl ring makes it a versatile intermediate for synthesizing complex molecules with tailored properties.

The compound's structure, characterized by a carboxylate ester group at one end and halogenated aromatic rings at the other, positions it as a valuable building block in organic synthesis. Recent advancements in medicinal chemistry have highlighted the importance of halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. Ethyl 3,4-dibromo-2,6-difluorophenylacetate exemplifies this trend, offering researchers a platform to explore novel pharmacophores.

In the context of drug discovery, the fluorine atoms in this molecule contribute to its lipophilicity and electronic properties, which are critical factors in determining bioavailability and receptor interaction. The bromine atoms, on the other hand, provide sites for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds.

Recent studies have demonstrated the utility of Ethyl 3,4-dibromo-2,6-difluorophenylacetate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, making them attractive targets for therapeutic intervention. The halogenated phenyl ring serves as an excellent scaffold for designing molecules that can selectively inhibit aberrant kinase activity associated with various diseases, including cancer. For instance, modifications to this core structure have led to the development of inhibitors with improved selectivity and reduced off-target effects.

The compound's reactivity also extends to its application in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance materials. Ethyl 3,4-dibromo-2,6-difluorophenylacetate has been explored as a precursor in the synthesis of liquid crystals and organic semiconductors. These materials are integral to advanced display technologies and optoelectronic devices, where precise control over molecular arrangement is essential.

The synthesis of Ethyl 3,4-dibromo-2,6-difluorophenylacetate involves multi-step organic transformations that highlight the compound's synthetic versatility. Starting from commercially available aromatic precursors, bromination and fluorination reactions are typically employed to introduce the halogen atoms. Subsequent esterification completes the molecular framework. The synthetic route often incorporates palladium-catalyzed cross-coupling steps to achieve regioselective modifications at the aromatic ring.

In conclusion, Ethyl 3,4-dibromo-2,6-difluorophenylacetate (CAS No. 1804939-08-9) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative therapeutics and advanced materials. As the field of organofluorine chemistry continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future scientific advancements.